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Compound Focus: (2-Bromoethyl)benzene-D5

CAS No.: 35845-64-8

Cat. No.: S1487164

Compound Overview & Handling

The following table summarizes key information for (2-Bromoethyl)benzene-d5, a deuterium-labeled

compound often used as a tracer or internal standard in analytical chemistry [1] [2].

Property Description

CAS Number 35845-64-8 [1] [2]

Molecular CgH4DsBr [1] [2]

Formula

Appearance Clear, colorless oil [1]

Storage Store at -20°C [1]

Common Isotopic labeling in alkylation chemistry; mechanistic probes; internal standard for
Applications GC-MS/NMR/LC-MS; facilitates reaction monitoring and impurity profiling [1] [2].

Purification Methods for the Non-Labeled Analogue

The purification of the non-labeled (2-Bromoethyl)benzene (CAS 103-63-9) is a standard step following its

synthesis. The methods below can provide a foundational understanding of the typical workflow.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1487164?utm_src=pdf-body
https://www.smolecule.com/products/s1487164?utm_src=pdf-interest
https://www.smolecule.com/products/s1487164?utm_src=pdf-body
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html?srsltid=AfmBOoqPDeNlXli400B3KYeBfx0cdeX-mhOxaARGp8fnJxot4gD32lH4
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html?srsltid=AfmBOoqPDeNlXli400B3KYeBfx0cdeX-mhOxaARGp8fnJxot4gD32lH4
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html?srsltid=AfmBOoqPDeNlXli400B3KYeBfx0cdeX-mhOxaARGp8fnJxot4gD32lH4
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.bocsci.com/product/2-bromoethyl-benzene-d5-cas-35845-64-8-18922.html?srsltid=AfmBOopOrxkPB-80ZlWuEMY7LaN07bU8EniWxvKkkjCOMLatwqH1UGrJ
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html?srsltid=AfmBOoqPDeNlXli400B3KYeBfx0cdeX-mhOxaARGp8fnJxot4gD32lH4
https://www.smolecule.com/products/s1487164?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

One common synthesis involves the reaction of phenethyl alcohol with hydrogen bromide, with the

following purification steps [3]:

e Washing: After the reaction is completed and cooled, the crude product is washed sequentially with
water and a 10% sodium carbonate solution, followed by another water wash.

¢ Drying: The organic layer is dried with a desiccant such as anhydrous potassium carbonate.

¢ Distillation: The product is purified via fractional distillation under reduced pressure, collecting
the fraction that boils at 97-99 °C under a pressure of 2.0 kPa. This method yields over 90% of the
product [3].

Another general procedure for converting alcohols to bromides suggests a straightforward purification using
flash column chromatography on silica gel, eluting with petroleum ether or a mixture of petroleum ether

and ethyl acetate [3].

Troubleshooting Common Issues

Based on the general chemical procedures, here are some potential issues and solutions:

Issue Potential Cause Suggested Solution

Colored Impurities Decomposition or reaction by-  Perform a water wash to remove acids or salts,

products. followed by a reduced-pressure distillation [3].
Low Boiling Point  Unreacted starting materials Remove by distillation or under a nitrogen
Impurities (e.g., styrene in some stream (bubbling) as described in a related
syntheses) or solvent. synthesis [4].
Product The compound may be Ensure distillation is performed under reduced
Decomposition unstable if overheated. pressure to lower the required boiling
temperature [3]. Always store the pure product
at -20°C [1].

Key Workflow for Purification

The general purification workflow derived from the synthesis methods can be summarized as follows:
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Recommendations for Practical Work

Given the lack of specific data for the deuterated compound, I suggest you:

¢ Use Analogous Protocols: Adapt the purification methods described for (2-Bromoethyl)benzene
(CAS 103-63-9), as the deuterium labels are not expected to significantly alter the physical separation
properties [1].

¢ Verify Purity Analytically: Always confirm the purity and isotopic enrichment of your final product
using techniques like GC-MS or NMR, which are the primary applications for this labeled compound

[1] [2].
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e Consult Broader Literature: Search for purification guides for similar deuterated alkyl bromides or
aryl-alkyl bromides, as their handling will be very similar.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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